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Compound of Interest

Compound Name: Diphenylacetyl chloride

Cat. No.: B195547 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental properties is paramount. This guide provides core technical data on

Diphenylacetyl chloride, a reagent utilized in various organic syntheses.

Diphenylacetyl chloride is an acyl chloride that is valuable in organic chemistry, particularly

for introducing the diphenylacetyl group into molecules.[1] It is used in the synthesis of

pharmaceuticals and other complex organic compounds.[1]

Quantitative Data Summary
The fundamental molecular properties of Diphenylacetyl chloride are summarized in the table

below.

Property Value

Molecular Formula C₁₄H₁₁ClO[2][3][4]

Linear Formula (C₆H₅)₂CHCOCl[5][6]

Molecular Weight 230.69 g/mol [2][3][4][5][6]

CAS Number 1871-76-7[2][5]

Elemental Composition
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The following diagram illustrates the elemental makeup of a single molecule of Diphenylacetyl
chloride as derived from its molecular formula.

Elemental Composition of Diphenylacetyl Chloride (C₁₄H₁₁ClO)
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Elemental composition of Diphenylacetyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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